Cas no 1895659-59-2 (1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1895659-59-2
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 6424522
• PubChem ID: 117297240
• Update Time: 2025-06-12

1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid
• EN300-1827729
• 1895659-59-2

• Inchi： 1S/C11H12O4/c12-7-2-3-9(13)8(6-7)11(10(14)15)4-1-5-11/h2-3,6,12-13H,1,4-5H2,(H,14,15)
• InChI Key： FERGRBXZYDJMGE-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C=CC=2O)O)CCC1)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones

Additional information on 1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1895659-59-2)

1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid, identified by its CAS number 1895659-59-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane ring conjugated with a phenyl group substituted at the 2 and 5 positions by hydroxyl groups, presents a unique structural framework that makes it of considerable interest for medicinal chemistry applications. The presence of both hydroxyl and carboxylic acid functional groups further enhances its potential as a precursor or intermediate in the synthesis of more complex bioactive molecules.

The structural motif of 1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid combines elements that are frequently explored in drug discovery programs. The cyclobutane ring, being a saturated heterocycle, introduces rigidity into the molecular structure, which can be advantageous for binding interactions with biological targets. Meanwhile, the phenyl ring with hydroxyl substitutions is reminiscent of many naturally occurring phytochemicals and pharmacophores known for their biological activities. The carboxylic acid moiety at the cyclobutane position provides a site for further functionalization, enabling the construction of more elaborate molecular architectures.

In recent years, there has been a growing interest in designing molecules that incorporate cyclic scaffolds derived from non-aromatic precursors, as such structures often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. The cyclobutane derivative 1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid aligns with this trend, offering a promising scaffold for developing novel therapeutic agents. Its unique combination of hydroxyl and carboxylic acid functionalities makes it an attractive candidate for further derivatization, potentially leading to compounds with targeted biological activities.

One of the most compelling aspects of 1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid is its potential role in the development of enzyme inhibitors. The phenolic hydroxyl groups can engage in hydrogen bonding interactions with protein targets, while the carboxylic acid group can participate in salt bridge or coordination interactions. This dual functionality has been exploited in the design of inhibitors for various therapeutic targets, including kinases and other enzymes involved in signal transduction pathways. Furthermore, the rigidity provided by the cyclobutane ring can help to stabilize the binding conformation of inhibitor molecules, leading to higher affinity and selectivity.

Recent studies have also highlighted the importance of natural product-inspired scaffolds in drug discovery. Compounds that mimic structural features found in biologically active natural products often exhibit potent biological activities and favorable pharmacological properties. The 1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid scaffold bears similarities to certain classes of polyphenols and flavonoids, which are well-known for their antioxidant and anti-inflammatory properties. By leveraging this structural inspiration, researchers may be able to develop novel therapeutics with improved efficacy and reduced side effects.

The synthesis of 1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid presents an interesting challenge due to the need to construct both the cyclobutane ring and the phenyl substituent with precise stereochemistry. Advances in organic synthesis methodologies have made it possible to access such complex molecules more efficiently than ever before. For instance, transition metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups onto aromatic rings with high selectivity. Similarly, catalytic hydrogenation techniques have been employed to construct cyclic motifs under mild conditions.

The potential applications of 1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid extend beyond enzyme inhibition. Its structural features make it a versatile building block for designing small molecules that interact with nucleic acids or other biological macromolecules. For example, modifications at the carboxylic acid group could introduce charged or polar functionalities that enhance binding to negatively charged biomolecules such as DNA or RNA. Additionally, derivatization of the hydroxyl groups could lead to glycosidic linkages or other carbohydrate mimics that are relevant to carbohydrate metabolism and cell signaling.

In conclusion,1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1895659-59-2) represents a promising scaffold for pharmaceutical research and development. Its unique structural features—combining a rigid cyclobutane ring with functionalized phenolic hydroxyl groups—make it an attractive candidate for designing novel bioactive molecules. By leveraging advances in synthetic chemistry and drawing inspiration from natural product structures, 1-(2,5-dihydroxyphenyl)cyclobutane-1-carboxylic acid holds significant potential as a precursor or intermediate in the development of next-generation therapeutics.